
Physicochemical Properties of Titanium(IV)
Iodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium iodide

Cat. No.: B1174153 Get Quote

Titanium(IV) iodide, also known as titanium tetraiodide, is an inorganic compound with the

chemical formula TiI₄. It is a red-brown crystalline solid at room temperature.[1][2][3][4] This

compound is an important precursor in the van Arkel–de Boer process for the purification of

titanium metal.[4] It is soluble in several organic solvents, including methylene chloride,

chloroform, and carbon disulfide, but it hydrolyzes violently in water.[1][5]

Molar Mass and Elemental Composition
The molar mass of titanium(IV) iodide is a fundamental property derived from the atomic

masses of its constituent elements. The accepted molar mass and elemental composition are

summarized in the table below.

Property Value Reference

Molar Mass 555.49 g/mol [1][5][6][7]

Formula Weight 555.485 [8]

Elemental Analysis
Titanium (Ti): 8.62%, Iodine (I):

91.38%
[8]

Density and Other Physical Properties
The density of titanium(IV) iodide is a critical parameter for various applications. It is typically

measured at a standard temperature of 25 °C. Other key physical properties are also provided
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for a comprehensive understanding of the compound.

Property Value Reference

Density 4.3 g/cm³ at 25 °C (lit.) [1][2][5][6]

Melting Point 150 °C (lit.) [1][5][6]

Boiling Point 377 °C (lit.) [1][5][8]

Appearance Red-brown powder or crystals [1][2][3]

Crystal Structure Cubic [4][5]

Experimental Protocols for Density Determination
The density of a solid compound like titanium(IV) iodide can be determined using several

experimental techniques. The choice of method often depends on the physical form of the

sample (e.g., powder, single crystal) and the required accuracy. Two common and reliable

methods are gas pycnometry and the Archimedes method.

Gas Pycnometry
Gas pycnometry is a non-destructive method used to determine the true volume, and therefore

the true density, of a solid material. It is particularly suitable for powders. The technique relies

on measuring the pressure change of a gas, typically helium, in a calibrated volume.

Methodology:

Sample Preparation: A known mass of the titanium(IV) iodide powder is accurately weighed

and placed into the sample chamber of the gas pycnometer.

System Purging: The system is purged with the analysis gas (helium) to remove any

adsorbed gases from the sample surface.

Volume Measurement: The analysis proceeds in a series of automated steps:

The reference chamber of a known volume is filled with helium to a specific pressure.
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A valve is opened, allowing the gas to expand into the sample chamber containing the

titanium(IV) iodide.

The pressure drop is measured once the system equilibrates.

Calculation: The volume of the solid sample is calculated using the principles of Boyle's Law,

which relates the pressures and volumes of the chambers before and after gas expansion.

The density is then calculated by dividing the mass of the sample by its measured volume.

Archimedes' Method (Liquid Displacement)
The Archimedes' method is a classic technique for determining the density of a solid by

measuring its apparent weight when submerged in a liquid of known density. This method is

suitable for solid, non-porous samples.

Methodology:

Liquid Selection: An inert liquid in which titanium(IV) iodide is insoluble must be chosen.

Given its reactivity with water, a non-polar organic solvent would be appropriate. The density

of this liquid at the experimental temperature must be accurately known.

Weighing in Air: The mass of the titanium(IV) iodide sample is accurately measured in the air

using an analytical balance.

Weighing in Liquid: The sample is then suspended and fully submerged in the chosen inert

liquid, and its apparent mass is measured.

Calculation:

The volume of the displaced liquid, which is equal to the volume of the sample, is

determined from the difference between the mass in air and the apparent mass in the

liquid, divided by the density of the liquid.

The density of the titanium(IV) iodide is then calculated by dividing its mass in air by the

determined volume.

Logical Workflow for Density Determination
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The following diagram illustrates a generalized workflow for determining the density of a solid

powder such as titanium(IV) iodide using gas pycnometry.

Figure 1. Experimental Workflow for Density Determination by Gas Pycnometry
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Caption: Workflow for density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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